[(3-Bromo-benzyl)-ethyl-amino]-acetic acid

• Molecular Formula: C11H14BrNO2
• Molecular Weight: 272.14 g/mol
• IUPAC Name: 2-[(3-bromophenyl)methyl-ethylamino]acetic acid
• InChI: InChI=1S/C11H14BrNO2/c1-2-13(8-11(14)15)7-9-4-3-5-10(12)6-9/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key: HDNDXTOROGYHJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=CC=C1)Br)CC(=O)O

Description

[(3-Bromo-benzyl)-ethyl-amino]-acetic acid (CAS: 1181808-01-4) is a synthetic organic compound with the molecular formula C₁₁H₁₄BrNO₂ and a molecular weight of 272.14 g/mol. Structurally, it consists of a benzyl group substituted with a bromine atom at the meta position (3-bromo), an ethyl-amino group attached to the benzyl moiety, and an acetic acid functional group.

The ethyl group on the amino moiety may modulate lipophilicity, while the acetic acid group provides a carboxylate functionality for ionic interactions or metal chelation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Bromo-benzyl)-ethyl-amino]-acetic acid typically involves the bromination of benzyl compounds followed by the introduction of the ethyl-amino-acetic acid group. One common method involves the following steps:

Bromination: Benzyl chloride is reacted with bromine in the presence of a catalyst such as iron (III) bromide to yield 3-bromo-benzyl chloride.

Amination: The 3-bromo-benzyl chloride is then reacted with ethylamine under basic conditions to form [(3-Bromo-benzyl)-ethyl-amino]-acetic acid.

Industrial Production Methods

Industrial production of [(3-Bromo-benzyl)-ethyl-amino]-acetic acid may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

[(3-Bromo-benzyl)-ethyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom in the benzyl group can be substituted with other nucleophiles such as hydroxide or amine groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution or amines in organic solvents.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of hydroxylated or aminated derivatives.

Scientific Research Applications

[(3-Bromo-benzyl)-ethyl-amino]-acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the synthesis of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of [(3-Bromo-benzyl)-ethyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated benzyl group can enhance the compound’s binding affinity to these targets, while the ethyl-amino-acetic acid moiety can modulate its biological activity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares [(3-Bromo-benzyl)-ethyl-amino]-acetic acid with structurally related compounds, focusing on substituent effects and physicochemical properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Key Properties/Applications
[(3-Bromo-benzyl)-ethyl-amino]-acetic acid	1181808-01-4	C₁₁H₁₄BrNO₂	272.14	3-Bromo, ethyl-amino, acetic acid	Potential metal chelation; research use
[(3-Bromo-benzyl)-cyclopropyl-amino]-acetic acid	1181674-44-1	C₁₂H₁₄BrNO₂	284.15	3-Bromo, cyclopropyl-amino	Increased steric hindrance; unknown applications
[(4-Bromo-benzyl)-methyl-amino]-acetic acid	1156152-36-1	C₁₀H₁₂BrNO₂	258.12	4-Bromo, methyl-amino	Higher solubility; limited data
[(3-Fluoro-benzyl)-isopropyl-amino]-acetic acid	N/A	C₁₂H₁₅FNO₂	224.25	3-Fluoro, isopropyl-amino	Enhanced lipophilicity; exploratory studies

Substituent Effects on Reactivity and Function

• Bromine Position: 3-Bromo (meta) vs. 4-Bromo (para): The meta substitution in the target compound may create a more polarized aromatic ring compared to para-substituted analogs, influencing electronic interactions with metal ions or biomolecules. Para-substituted derivatives (e.g., [(4-Bromo-benzyl)-methyl-amino]-acetic acid) may exhibit reduced steric hindrance, enhancing accessibility for coordination . Fluoro vs.
• Amino Group Modifications: Ethyl vs. Methyl vs. Isopropyl: Methyl groups reduce steric hindrance, favoring faster reaction kinetics, whereas isopropyl groups may enhance hydrophobic interactions .
• Acetic Acid Functionality: The carboxylate group (-COOH/-COO⁻) is critical for metal chelation. Studies on analogous compounds (e.g., acetic acid-modified biochar) demonstrate that carboxyl groups facilitate monodentate or bidentate coordination with uranium(VI) ions . For [(3-Bromo-benzyl)-ethyl-amino]-acetic acid, the acetic acid group likely serves as the primary binding site for metals, with substituents modulating solubility and binding efficiency.

Comparative Adsorption and Coordination Properties

While direct data on [(3-Bromo-benzyl)-ethyl-amino]-acetic acid’s coordination behavior are scarce, insights can be drawn from structurally related adsorbents:

• Acetic Acid-Modified Biochar (ASBB) : Exhibits a 97.8% uranium(VI) removal rate at pH 6.0, attributed to carboxylate coordination . The target compound’s carboxylate group may similarly bind metals, with bromine enhancing electron-withdrawing effects to stabilize the carboxylate anion .
• Amidoxime-Functionalized Adsorbents: Derivatives with amino and carboxyl groups show high uranium affinity (e.g., >90% removal efficiency), suggesting that [(3-Bromo-benzyl)-ethyl-amino]-acetic acid could be optimized for similar applications .

Research Findings and Implications

Structural Insights from Spectroscopy

• FTIR Analysis: In analogous compounds, carboxylate symmetric/asymmetric stretching vibrations (~1,400–1,600 cm⁻¹) confirm the presence of -COO⁻ groups. Shifts in these peaks (e.g., 1,406 → 1,384 cm⁻¹) indicate monodentate coordination with metal ions .
• XPS Data: For ASBB-U, U4f binding energies (~382 eV) confirm U(VI) adsorption without redox changes, suggesting that [(3-Bromo-benzyl)-ethyl-amino]-acetic acid could similarly retain uranium in its hexavalent state .

Performance Metrics

• The ethyl group in the target compound may slightly slow kinetics compared to smaller substituents (e.g., methyl).
• pH Sensitivity : Optimal uranium adsorption occurs at pH 6.0 for carboxylate-rich adsorbents, aligning with the pKa of acetic acid (~4.76), where -COO⁻ dominates .

Biological Activity

[(3-Bromo-benzyl)-ethyl-amino]-acetic acid is an organic compound notable for its potential biological activities, particularly in medicinal chemistry. Its structure features a bromo-substituted benzyl group linked to an ethylamino and acetic acid moiety, which may enhance its reactivity and biological interactions. This article explores the compound's biological activity, mechanisms of action, and potential applications in various fields.

• Molecular Formula: C11H14BrN1O2
• Molecular Weight: Approximately 258.12 g/mol

The presence of the bromine atom in the benzyl group is significant, as it can influence the compound's reactivity and binding affinity to biological targets.

Biological Activity Overview

Research indicates that [(3-Bromo-benzyl)-ethyl-amino]-acetic acid exhibits several biological activities, including:

• Anti-inflammatory Effects: The compound has shown potential in reducing inflammation through various biochemical pathways.
• Anticancer Properties: Preliminary studies suggest that it may inhibit cancer cell proliferation and induce apoptosis in certain cancer cell lines .

The mechanism by which [(3-Bromo-benzyl)-ethyl-amino]-acetic acid exerts its biological effects involves interaction with specific molecular targets, such as enzymes or receptors. The brominated benzyl group enhances the compound's binding affinity, while the ethylamino-acetic acid moiety modulates its overall activity. This interaction may lead to the inhibition of enzyme activity or disruption of cellular processes related to inflammation and cancer progression .

Case Study 1: Anticancer Activity

A study investigated the anticancer effects of [(3-Bromo-benzyl)-ethyl-amino]-acetic acid on various cancer cell lines. The compound was found to significantly reduce cell viability in MGC-803 and HGC-27 gastric cancer cells, with IC50 values of 5.1 μM and 7.6 μM respectively. Mechanistic studies revealed that it caused G2/M phase arrest, inhibited cell migration, and induced apoptosis by increasing the Bax/Bcl-2 ratio .

Case Study 2: Anti-inflammatory Effects

Another research effort focused on the anti-inflammatory properties of [(3-Bromo-benzyl)-ethyl-amino]-acetic acid. In vitro assays demonstrated that the compound effectively inhibited pro-inflammatory cytokine production in macrophages stimulated with lipopolysaccharides (LPS). This suggests its potential as a therapeutic agent for inflammatory diseases .

Comparative Analysis with Similar Compounds

The following table compares [(3-Bromo-benzyl)-ethyl-amino]-acetic acid with structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
[(3-Chloro-benzyl)-ethyl-amino]-acetic acid	C10H12ClNO2	Chlorine substituent may affect reactivity and activity
[(3-Methyl-benzyl)-ethyl-amino]-acetic acid	C11H15NO2	Methyl group alters chemical properties
[(3-Nitro-benzyl)-ethyl-amino]-acetic acid	C10H12BrNO4	Nitro group significantly changes electronic properties

[(3-Bromo-benzyl)-ethyl-amino]-acetic acid stands out due to the specific positioning of the bromine atom, which influences its reactivity and biological interactions compared to its analogs .